Cas no 821015-81-0 (Pentanedioic acid, 6-bromohexyl decyl ester)

Pentanedioic acid, 6-bromohexyl decyl ester structure
821015-81-0 structure
Product Name:Pentanedioic acid, 6-bromohexyl decyl ester
CAS No:821015-81-0
MF:C21H39BrO4
MW:435.435966730118
CID:698037
PubChem ID:71420054
Update Time:2025-04-19

Pentanedioic acid, 6-bromohexyl decyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 6-bromohexyl decyl ester
    • 5-O-(6-bromohexyl) 1-O-decyl pentanedioate
    • 6-Bromohexyl decyl pentanedioate
    • 821015-81-0
    • DTXSID30839264
    • Inchi: 1S/C21H39BrO4/c1-2-3-4-5-6-7-9-12-18-25-20(23)15-14-16-21(24)26-19-13-10-8-11-17-22/h2-19H2,1H3
    • InChI Key: RJTSEPHGJPKWPM-UHFFFAOYSA-N
    • SMILES: BrCCCCCCOC(CCCC(=O)OCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 434.20317g/mol
  • Monoisotopic Mass: 434.20317g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 21
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 52.6Ų
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